Cas no 31493-59-1 (1H-Benzimidazol-5-amine,1-methyl-4-nitro-)

• Product Name: 1H-Benzimidazol-5-amine,1-methyl-4-nitro-
• CAS No: 31493-59-1
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 299121
• PubChem ID: 45078487
• Update Time: 2025-04-19

1H-Benzimidazol-5-amine,1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine,1-methyl-4-nitro-
• Benzimidazole,5-amino-1-methyl-4-nitro- (8CI)
• 31493-59-1
• 1-methyl-4-nitro-1H-benzo[d]imidazol-5-amine

• Inchi： 1S/C8H8N4O2/c1-11-4-10-7-6(11)3-2-5(9)8(7)12(13)14/h2-4H,9H2,1H3
• InChI Key： UNORZUWVKOWYOL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2=C1N=CN2C)N)=O

Computed Properties

• Exact Mass: 192.06484
• Monoisotopic Mass: 192.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 86.98